Cas no 2138193-49-2 (5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2138193-49-2
• MF: C₂₂H₂₀N₄O₄
• MW: 404.418604850769
• CID: 5183959
• Update Time: 2025-10-28

5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C22H20N4O4/c27-21(28)20-19(23-25-24-20)18-10-5-11-26(18)22(29)30-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,27,28)(H,23,24,25)
• InChI Key： MXLSHWVZYMIMHP-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(C2CCCN2C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)N=N1

Additional information on 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Research Brief on 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2138193-49-2)

The compound 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2138193-49-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis and click chemistry. The presence of both a triazole moiety and a carboxylic acid functional group makes it an attractive candidate for the development of novel peptidomimetics and small-molecule inhibitors. Researchers have successfully utilized this compound in the synthesis of complex molecular architectures, leveraging its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

In terms of biological activity, preliminary investigations suggest that derivatives of 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibit promising inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, these compounds have shown moderate activity against cyclooxygenase-2 (COX-2), a key target in the development of anti-inflammatory drugs. Further optimization of the scaffold is underway to enhance potency and selectivity.

The synthesis of this compound typically involves a multi-step process starting from L-proline derivatives. Recent advancements have focused on improving the yield and purity of the final product through optimized reaction conditions and purification techniques. Notably, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a drug development perspective, the compound's compatibility with solid-phase peptide synthesis (SPPS) protocols makes it particularly valuable for the generation of peptide-based therapeutics. Its Fmoc-protected amine group allows for seamless incorporation into growing peptide chains, while the triazole ring provides structural rigidity and potential for additional functionalization.

Ongoing research is exploring the application of this compound in targeted drug delivery systems. Preliminary data suggest that conjugation of this scaffold to nanoparticle carriers can enhance cellular uptake and improve pharmacokinetic properties. These findings open new avenues for the development of more effective therapeutic agents with reduced off-target effects.

In conclusion, 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features, combined with recent synthetic advancements, position it as a valuable tool for drug discovery efforts. Future research directions may include further exploration of its biological targets, optimization of its pharmacological properties, and expansion of its utility in bioconjugation strategies.